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Introduction

AP14145 is a potent and selective negative allosteric modulator of small-conductance calcium-

activated potassium (KCa2) channels, specifically targeting the KCa2.2 (SK2) and KCa2.3

(SK3) subtypes.[1][2][3] It functions by decreasing the calcium sensitivity of these channels,

thereby inhibiting their activity.[1] This modulation of KCa2 channels makes AP14145 a

valuable tool for investigating the physiological and pathophysiological roles of these channels

in various cellular processes, including neuronal excitability and cardiac function. These

application notes provide detailed protocols for the use of AP14145 in cell culture, including

working concentrations, experimental procedures, and relevant signaling pathway information.

Data Presentation
Table 1: Working Concentrations of AP14145 in Cellular
Assays
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Application Cell Type
Concentration
Range

Effective
Concentration

Reference

KCa2.2/KCa2.3

Inhibition

HEK293 cells

expressing

hKCa2.2 or

hKCa2.3

10 nM - 30 µM IC50 = 1.1 µM [1][2][3]

Shift in Ca2+

Sensitivity

HEK293 cells

expressing

hKCa2.3

10 µM

10 µM increased

the EC50 of

Ca2+ from 0.36

µM to 1.2 µM

[1][2]

Atrial Effective

Refractory

Period (AERP)

Prolongation

Isolated

Perfused Guinea

Pig Hearts

1 µM - 30 µM
30 µM showed

maximal effect
[4]

Signaling Pathway
AP14145 directly inhibits KCa2.2 and KCa2.3 channels, which are activated by intracellular

calcium. This inhibition leads to a reduction in potassium efflux, resulting in membrane

depolarization. This alteration in membrane potential can subsequently affect voltage-gated

calcium channels and intracellular calcium homeostasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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